molecular formula C8H10N2O4 B15503750 (2S,5S)-3-(2-aminoethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

(2S,5S)-3-(2-aminoethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

Cat. No.: B15503750
M. Wt: 198.18 g/mol
InChI Key: GQHALSXZONOXGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound (2S,5S)-3-(2-aminoethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid is a bicyclic β-lactam derivative belonging to the clavam family. Its structure comprises a bicyclo[3.2.0]heptane core with:

  • 4-oxa-1-aza substitution: A fused oxygen (oxa) and nitrogen (aza) ring system.
  • Functional groups: A carboxylic acid at position 2 and an aminoethylidene (-NH-CH₂-) group at position 2.
  • Stereochemistry: The (2S,5S) configuration distinguishes it from other clavams like clavulanic acid (2R,5R) .

Clavams are known for β-lactamase inhibitory activity, and the aminoethylidene substituent may enhance stability or binding affinity compared to hydroxy-substituted analogs .

Properties

Molecular Formula

C8H10N2O4

Molecular Weight

198.18 g/mol

IUPAC Name

3-(2-aminoethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid

InChI

InChI=1S/C8H10N2O4/c9-2-1-4-7(8(12)13)10-5(11)3-6(10)14-4/h1,6-7H,2-3,9H2,(H,12,13)

InChI Key

GQHALSXZONOXGJ-UHFFFAOYSA-N

Canonical SMILES

C1C2N(C1=O)C(C(=CCN)O2)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key Structural Features and Molecular Properties
Compound Name Substituents Molecular Formula Molecular Weight Key Functional Attributes
Target Compound: (2S,5S)-3-(2-Aminoethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid 3-(2-Aminoethylidene), 2-carboxylic acid C₈H₁₀N₂O₄ 198.18* Basic amine, β-lactamase inhibitor (inferred)
Clavulanic Acid [(Z)-(2R,5R)-3-(2-Hydroxyethylidene)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid] 3-(2-Hydroxyethylidene) C₈H₉NO₅ 199.16 β-Lactamase inhibitor, polar hydroxyl group
Dihydroclavaminic Acid [(2S,3R,5S)-3-(2-Aminoethyl)-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid] 3-(2-Aminoethyl) C₈H₁₂N₂O₄ 200.08 Reduced ethylidene (single bond), less rigid
Ampicillin [(2S,5R,6R)-6-((R)-2-Amino-2-phenylacetamido)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid] 4-thia (sulfur), phenylglycyl side chain C₁₆H₁₉N₃O₄S 349.40 β-Lactam antibiotic, penicillin subclass

*Calculated based on structural analogs.

Key Observations:

Stereochemistry :

  • The (2S,5S) configuration differs from clavulanic acid’s (2R,5R), which is critical for β-lactamase inhibition. Stereochemical mismatches may reduce efficacy against specific enzymes .

Core Modifications :

  • Ampicillin and other penicillins replace the 4-oxa with 4-thia (sulfur), enhancing stability against hydrolysis but reducing β-lactamase inhibitory activity .

Physicochemical Properties

Table 2: Solubility and Stability
Compound Solubility Profile Stability Notes
Target Compound High solubility in polar solvents (e.g., water) due to -NH₂ and -COOH groups Susceptible to β-lactam ring hydrolysis under acidic/basic conditions
Clavulanic Acid Very soluble in water (>300 mg/mL), moderate in ethanol Degrades rapidly in aqueous solutions at neutral pH
Ampicillin Poor solubility in non-polar solvents; forms salts for improved bioavailability Hydrolyzed by β-lactamases and stomach acid
Key Observations:
  • The amino group in the target compound may improve solubility in acidic media (via protonation) compared to clavulanic acid’s hydroxyl group .
  • Clavulanic acid’s potassium salt (clavulanate) is highly water-soluble (used clinically with amoxicillin) .

Q & A

Q. How to mitigate degradation during storage?

  • Stabilization Techniques :
  • Lyophilization : Store as a lyophilized powder under argon at -20°C to prevent hydrolysis .
  • Buffer Optimization : Formulate in citrate buffer (pH 5.0–6.0) to reduce β-lactam ring opening .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.